Cas no 1193116-74-3 (5-Bromo-2-(bromomethyl)pyrimidine)

• Product Name: 5-Bromo-2-(bromomethyl)pyrimidine
• CAS No: 1193116-74-3
• MF: C₅H₄Br₂N₂
• MW: 251.906659126282
• MDL: MFCD16606298
• CID: 1091295
• Update Time: 2025-06-12

5-Bromo-2-(bromomethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(bromomethyl)pyrimidine
• AK145130
• BMXJFKLSEGBBSJ-UHFFFAOYSA-N
• Pyrimidine, 5-bromo-2-(bromomethyl)-
• FCH1343563
• ST2406090
• AX8283214
• 5-Bromo-2-(bromomethyl)pyrimidine, AldrichCPR

• MDL： MFCD16606298
• Inchi： 1S/C5H4Br2N2/c6-1-5-8-2-4(7)3-9-5/h2-3H,1H2
• InChI Key： BMXJFKLSEGBBSJ-UHFFFAOYSA-N
• SMILES： BrCC1N=CC(=CN=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 81
• Topological Polar Surface Area: 25.8

5-Bromo-2-(bromomethyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-(bromomethyl)pyrimidine

Introduction to 5-Bromo-2-(bromomethyl)pyrimidine (CAS No. 1193116-74-3)

5-Bromo-2-(bromomethyl)pyrimidine, with the CAS number 1193116-74-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This brominated pyrimidine derivative is characterized by its unique structural features, which include a bromine atom at the 5-position and a bromomethyl group at the 2-position of the pyrimidine ring. These functional groups contribute to its reactivity and potential utility in various chemical and biological applications.

The molecular formula of 5-Bromo-2-(bromomethyl)pyrimidine is C₆H₆N₂Br₂, and its molecular weight is approximately 254.93 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and substitution processes. Its synthesis and characterization have been extensively studied, providing a solid foundation for its use in advanced research and development.

In recent years, 5-Bromo-2-(bromomethyl)pyrimidine has been explored for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical compounds. The presence of multiple reactive sites, particularly the bromine atoms, allows for a wide range of chemical modifications, making it a valuable building block in the design of new drugs.

A notable example of its application is in the development of antiviral agents. Research has shown that compounds derived from 5-Bromo-2-(bromomethyl)pyrimidine can exhibit potent antiviral activity against various pathogens, including RNA viruses such as influenza and coronaviruses. This has led to increased interest in exploring its potential as a lead compound for the development of new antiviral therapies.

Beyond antiviral applications, 5-Bromo-2-(bromomethyl)pyrimidine has also been investigated for its anticancer properties. Studies have demonstrated that derivatives of this compound can selectively target cancer cells, inhibiting their growth and proliferation. The mechanism of action involves disrupting key cellular processes, such as DNA replication and protein synthesis, which are critical for cancer cell survival.

The structural flexibility of 5-Bromo-2-(bromomethyl)pyrimidine also makes it an attractive candidate for the development of targeted therapies. By modifying the bromine atoms or introducing additional functional groups, researchers can fine-tune the pharmacological properties of the resulting compounds to achieve specific therapeutic effects. This approach has been successfully applied in the design of prodrugs and conjugates that enhance drug delivery and reduce side effects.

In addition to its therapeutic potential, 5-Bromo-2-(bromomethyl)pyrimidine has found applications in other areas of chemistry and biology. For instance, it has been used as a ligand in coordination chemistry to form complexes with metal ions, which can be utilized in catalytic processes or as sensors for detecting specific analytes. The ability to form stable complexes with metals opens up new possibilities for developing materials with unique properties.

The safety profile of 5-Bromo-2-(bromomethyl)pyrimidine is an important consideration in its use as a research tool or pharmaceutical intermediate. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure safe handling practices. These studies have provided valuable insights into its metabolic pathways and potential adverse effects, guiding researchers in optimizing its use in various applications.

In conclusion, 5-Bromo-2-(bromomethyl)pyrimidine (CAS No. 1193116-74-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.